Cas no 896276-48-5 (N'-{1-(4-methylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-N-(2-methylpropyl)ethanediamide)

• Product Name: N'-{1-(4-methylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-N-(2-methylpropyl)ethanediamide
• CAS No: 896276-48-5
• MF: C₁₈H₂₇N₃O₄S
• MW: 381.489683389664
• CID: 6604870
• PubChem ID: 18574842
• Update Time: 2025-05-19

N'-{1-(4-methylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-N-(2-methylpropyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-{1-(4-methylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-N-(2-methylpropyl)ethanediamide
• N-[[1-(4-methylphenyl)sulfonylpyrrolidin-2-yl]methyl]-N'-(2-methylpropyl)oxamide
• Ethanediamide, N1-[[1-[(4-methylphenyl)sulfonyl]-2-pyrrolidinyl]methyl]-N2-(2-methylpropyl)-
• 896276-48-5
• SR-01000023417-1
• N1-isobutyl-N2-((1-tosylpyrrolidin-2-yl)methyl)oxalamide
• SR-01000023417
• AKOS024661681
• N'-{[1-(4-methylbenzenesulfonyl)pyrrolidin-2-yl]methyl}-N-(2-methylpropyl)ethanediamide
• F2574-0192

• Inchi： 1S/C18H27N3O4S/c1-13(2)11-19-17(22)18(23)20-12-15-5-4-10-21(15)26(24,25)16-8-6-14(3)7-9-16/h6-9,13,15H,4-5,10-12H2,1-3H3,(H,19,22)(H,20,23)
• InChI Key： SRAJOBTVYIHGLT-UHFFFAOYSA-N
• SMILES： C(NCC1CCCN1S(C1=CC=C(C)C=C1)(=O)=O)(=O)C(NCC(C)C)=O

Computed Properties

• Exact Mass: 381.17222752g/mol
• Monoisotopic Mass: 381.17222752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.208±0.06 g/cm3(Predicted)
• pka: 12.72±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on N'-{1-(4-methylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-N-(2-methylpropyl)ethanediamide

Research Briefing on N'-{1-(4-methylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-N-(2-methylpropyl)ethanediamide (CAS: 896276-48-5)

In recent years, the compound N'-{1-(4-methylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-N-(2-methylpropyl)ethanediamide (CAS: 896276-48-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the context of enzyme inhibition and targeted drug delivery. The following briefing provides an overview of the latest research findings related to this compound, highlighting its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N'-{1-(4-methylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-N-(2-methylpropyl)ethanediamide involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have focused on optimizing the yield and purity of this compound, with particular emphasis on the role of the tosyl (p-toluenesulfonyl) group in enhancing its stability and bioavailability. Researchers have also explored the use of chiral catalysts to achieve enantioselective synthesis, which is critical for ensuring the compound's pharmacological efficacy.

One of the most promising aspects of this compound is its potential as an enzyme inhibitor. Preliminary in vitro studies have demonstrated its ability to selectively target specific enzymes involved in inflammatory pathways, making it a candidate for the treatment of chronic inflammatory diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that the compound exhibited potent inhibitory activity against cyclooxygenase-2 (COX-2), with an IC50 value in the nanomolar range. This finding suggests that it could serve as a lead compound for the development of next-generation anti-inflammatory drugs.

In addition to its enzyme inhibitory properties, N'-{1-(4-methylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-N-(2-methylpropyl)ethanediamide has also been investigated for its role in targeted drug delivery systems. Its molecular structure allows for conjugation with various drug payloads, enabling precise delivery to diseased tissues while minimizing off-target effects. A recent study in Advanced Drug Delivery Reviews highlighted the compound's ability to enhance the solubility and stability of hydrophobic drugs, thereby improving their therapeutic index.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, potential toxicity, and scalability of synthesis need to be addressed in future research. Ongoing studies are exploring the use of computational modeling and high-throughput screening to identify derivatives with improved pharmacokinetic profiles. Furthermore, collaborative efforts between academia and industry are essential to accelerate the development of this compound into viable therapeutic agents.

In conclusion, N'-{1-(4-methylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-N-(2-methylpropyl)ethanediamide represents a compelling area of research in chemical biology and pharmaceutical sciences. Its dual functionality as an enzyme inhibitor and a drug delivery enhancer positions it as a versatile tool for addressing unmet medical needs. As research progresses, this compound is expected to play a pivotal role in the development of innovative therapies for a range of diseases.